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Compound of Interest

Compound Name: Perfluorononanoic acid

Cat. No.: B143611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of perfluorononanoic acid (PFNA), a persistent environmental

contaminant, is paramount for robust toxicological studies and effective regulatory oversight.

Certified Reference Materials (CRMs) are the cornerstone of a comprehensive quality

assurance program, ensuring the reliability and traceability of analytical measurements. This

guide provides an objective comparison of commercially available PFNA CRMs, details their

application in analytical workflows, and explores alternative quality assurance strategies.

Comparison of Commercially Available PFNA
Certified Reference Materials
The selection of an appropriate CRM is critical and depends on the specific analytical method

and sample matrix. The following table summarizes key characteristics of PFNA CRMs from

leading suppliers.
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Supplier
Product

Code
Matrix

Certified

Concentratio

n

Uncertainty

Isotopically

Labeled

Analog

Wellington

Laboratories
PFNA Methanol 50 µg/mL +/- 0.5 µg/mL Yes (MPFNA)

Cambridge

Isotope

Laboratories,

Inc.

ESI-6043 Methanol 50 µg/mL +/- 2.5 µg/mL
Yes (¹³C₉-

PFNA)

AccuStandar

d
M-537-IS Acetonitrile 2 µg/mL Varies by lot

Yes (¹³C₉-

PFNA)

NIST SRM 1957

Human

Serum

(Freeze-

Dried)

0.90 ng/g 0.13 ng/g No

Note: Certified values and uncertainties are subject to change by the manufacturer. Always

refer to the Certificate of Analysis for the most current information.

Experimental Protocol: Utilizing PFNA CRMs for
Quality Assurance in LC-MS/MS Analysis
This protocol outlines the use of a PFNA CRM for the calibration of an LC-MS/MS instrument

and for the preparation of quality control samples.

1. Preparation of Stock and Working Standards from a CRM Solution:

Stock Standard (e.g., 1 µg/mL):

Allow the CRM ampule (e.g., 50 µg/mL in methanol) to equilibrate to room temperature.

In a Class A volumetric flask, dilute an appropriate volume of the CRM concentrate with

methanol to achieve the desired stock concentration. For example, dilute 20 µL of a 50

µg/mL CRM to 1 mL with methanol.
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Store the stock solution at the recommended temperature (typically 4°C) in a tightly sealed

container.

Working Calibration Standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL):

Perform serial dilutions of the stock standard with an appropriate solvent (e.g., 96:4

methanol:water or mobile phase) to prepare a series of calibration standards.

These standards will be used to generate a calibration curve to quantify PFNA in unknown

samples.

2. Preparation of Quality Control (QC) Samples:

Laboratory Control Spike (LCS):

Prepare a spiking solution from the CRM at a concentration independent of the calibration

standards.

Spike a known volume of a clean matrix (e.g., reagent water or a certified blank matrix)

with the spiking solution. The final concentration should be within the calibration range.

The LCS is analyzed to assess the accuracy of the analytical method.

Matrix Spike (MS) and Matrix Spike Duplicate (MSD):

Spike two separate aliquots of a representative sample with a known amount of the CRM

spiking solution.

The MS and MSD are used to evaluate the effect of the sample matrix on the analytical

method's performance.

3. LC-MS/MS Analysis Workflow:

The following diagram illustrates the typical workflow for PFNA analysis incorporating CRMs for

quality assurance.
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Figure 1. Experimental workflow for PFNA analysis using CRMs.

Performance Data of Analytical Methods Using
CRMs
The use of CRMs allows for the rigorous validation of analytical methods. The following table

presents typical performance data for the analysis of PFNA in water by LC-MS/MS using an

isotope dilution method with a ¹³C₉-PFNA internal standard.

Parameter Typical Performance

Linearity (R²) > 0.995

Limit of Detection (LOD) 0.5 - 2 ng/L

Limit of Quantification (LOQ) 2 - 5 ng/L

Accuracy (LCS Recovery) 80 - 120%

Precision (RSD of replicates) < 15%

Matrix Spike Recovery 70 - 130%

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b143611?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alternative Quality Assurance Methods
While CRMs are the gold standard for establishing metrological traceability, other methods can

complement a quality assurance program.

Proficiency Testing (PT) Schemes: PT programs involve the analysis of blind samples from

an external provider. The laboratory's results are compared to the known values and to the

performance of other participating laboratories. This provides an independent assessment of

the laboratory's analytical capabilities.

Interlaboratory Comparison (ILC) Studies: ILCs are collaborative studies where multiple

laboratories analyze the same samples to assess the performance of a specific analytical

method. These studies are crucial for method validation and for establishing the

reproducibility of results across different laboratories.

Use of Internal Standards: While not a replacement for CRMs, the use of isotopically labeled

internal standards (e.g., ¹³C₉-PFNA) is a critical component of quality control in LC-MS/MS

analysis. They correct for variations in sample preparation, instrument response, and matrix

effects, thereby improving the accuracy and precision of the measurements.

The relationship between these quality assurance tools is illustrated in the diagram below.
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Figure 2. Relationship of QA tools for PFNA measurement.
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To cite this document: BenchChem. [Assuring Accuracy in PFNA Measurement: A
Comparative Guide to Certified Reference Materials]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b143611#use-of-certified-reference-
materials-for-quality-assurance-of-pfna-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b143611#use-of-certified-reference-materials-for-quality-assurance-of-pfna-measurements
https://www.benchchem.com/product/b143611#use-of-certified-reference-materials-for-quality-assurance-of-pfna-measurements
https://www.benchchem.com/product/b143611#use-of-certified-reference-materials-for-quality-assurance-of-pfna-measurements
https://www.benchchem.com/product/b143611#use-of-certified-reference-materials-for-quality-assurance-of-pfna-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

